Cas no 500169-97-1 (4H-Thiopyran-4-one, 2-(4-chlorophenyl)-6-mercapto-)
500169-97-1 structure
Product Name:4H-Thiopyran-4-one, 2-(4-chlorophenyl)-6-mercapto-
CAS No:500169-97-1
MF:C11H7ClOS2
MW:254.755679368973
CID:1549074
Update Time:2024-08-24
4H-Thiopyran-4-one, 2-(4-chlorophenyl)-6-mercapto- Chemical and Physical Properties
Names and Identifiers
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- 4H-Thiopyran-4-one, 2-(4-chlorophenyl)-6-mercapto-
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- Inchi: 1S/C11H7ClOS2/c12-8-3-1-7(2-4-8)10-5-9(13)6-11(14)15-10/h1-6,14H
- InChI Key: BBSPYPVBLZRYFG-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(Cl)C=C2)SC(S)=CC(=O)C=1
Computed Properties
- Exact Mass: 253.96281
Experimental Properties
- Density: 1.44±0.1 g/cm3(Predicted)
- Boiling Point: 399.3±42.0 °C(Predicted)
- PSA: 17.07
- pka: 4.50±1.00(Predicted)
4H-Thiopyran-4-one, 2-(4-chlorophenyl)-6-mercapto- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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